Cas no 338978-12-4 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine)

• Product Name: 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine
• CAS No: 338978-12-4
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 4713025
• Update Time: 2025-10-28

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine Chemical and Physical Properties

Names and Identifiers

• Bionet2_000161
• 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethyl-1-ethylenamine
• 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N,N-dimethylethenamine
• [(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethenyl]dimethylamine
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine
• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine

• Inchi： 1S/C10H10ClF3N2/c1-16(2)4-3-9-8(11)5-7(6-15-9)10(12,13)14/h3-6H,1-2H3
• InChI Key： YICDEAOTMWXASA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C=CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 16.1

Additional information on 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine

Comprehensive Guide to 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine (CAS No. 338978-12-4)

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine (CAS No. 338978-12-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-trifluoromethyl substitution pattern, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine features a pyridine core with a chloro group at the 3-position and a trifluoromethyl group at the 5-position. The N,N-dimethylethenamine side chain enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often search for "pyridine derivatives in drug development" or "trifluoromethyl compounds in agrochemicals," highlighting the relevance of this compound in cutting-edge applications.

One of the most frequently asked questions about CAS No. 338978-12-4 is its role in medicinal chemistry. The chloro-trifluoromethyl motif is known to improve metabolic stability and bioavailability, making it valuable in designing kinase inhibitors and antiviral agents. Recent studies have explored its potential in targeting SARS-CoV-2 proteases, aligning with the global focus on pandemic-related research. Additionally, its use in crop protection chemicals addresses the growing demand for sustainable agriculture solutions.

The synthesis of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine typically involves Pd-catalyzed cross-coupling reactions, a topic often searched by synthetic chemists. Optimizing yield and purity is critical, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with industry standards.

Market trends indicate rising demand for fluorinated pyridines, driven by their applications in pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet client needs. Searches for "buy 338978-12-4" or "suppliers of trifluoromethyl pyridines" reflect its commercial significance.

In conclusion, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine (CAS No. 338978-12-4) is a compound of high interest due to its structural features and broad utility. Whether you're investigating its pharmaceutical potential or exploring its agrochemical applications, this molecule offers exciting opportunities for innovation. Stay updated with the latest research to leverage its full potential in your projects.